Cas no 139395-98-5 (2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether)
139395-98-5 structure
Product Name:2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether
CAS No:139395-98-5
MF:C24H34F4O
MW:414.519781589508
CID:1269303
PubChem ID:14985102
Update Time:2025-04-20
2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether
- 2-Fluoro-<wbr>
- benzene, <wbr>
- LogP
- 139395-98-5
- SCHEMBL8771385
- DTXSID501124593
- SCHEMBL8771389
- SCHEMBL8771398
- SPEADGQHDUJBNE-UHFFFAOYSA-N
- 2-Fluoro-4-[(trans,trans)-4a(2)-pentyl[1,1a(2)-bicyclohexyl]-4-yl]-1-(trifluoromethoxy)benzene
- SCHEMBL8771393
- 4beta-(3-Fluoro-4-trifluoromethoxyphenyl)-4'beta-pentyl-1alpha,1'alpha-bicyclohexane
-
- Inchi: 1S/C24H34F4O/c1-2-3-4-5-17-6-8-18(9-7-17)19-10-12-20(13-11-19)21-14-15-23(22(25)16-21)29-24(26,27)28/h14-20H,2-13H2,1H3
- InChI Key: SPEADGQHDUJBNE-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C1CCC(CC1)C1CCC(CCCCC)CC1)OC(F)(F)F
Computed Properties
- Exact Mass: 414.25472
- Monoisotopic Mass: 414.25457835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
2-fluoro-4-[4'-pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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